Cas no 69824-23-3 (2-Isobutyl-1,3-dithiane)
2-Isobutyl-1,3-dithiane structure
Product Name:2-Isobutyl-1,3-dithiane
CAS No:69824-23-3
MF:C8H16S2
MW:176.342639923096
MDL:MFCD00040290
CID:90486
PubChem ID:7567618
Update Time:2025-04-18
2-Isobutyl-1,3-dithiane Chemical and Physical Properties
Names and Identifiers
-
- 2-Isobutyl-1,3-dithiane
- 2-(2-methylpropyl)-1,3-dithiane
- 2-(i-butyl)-1,3-dithiane
- 2-Isobutyl-1,3-dithian
- 2-sek.-Butyl-1,3-dithian
- c1-7(2)6-8-9-4-3-5-10-8
- C8H16S2
- h7-8H,3-6H2,1-2H3
- WGIHYSKTNRQNHP-UHFFFAOYSA
- WGIHYSKTNRQNHP-UHFFFAOYSA-
- InChI=1/C8H16S2/c1-7(2)6-8-9-4-3-5-10-8/h7-8H,3-6H2,1-2H3
- MFCD00040290
- SCHEMBL13707653
- 69824-23-3
- 1,3-Dithiane, 2-(2-methylpropyl)-
- CS-0206874
- DTXSID40428800
- AKOS028108825
- BS-22918
-
- MDL： MFCD00040290
- Inchi： 1S/C8H16S2/c1-7(2)6-8-9-4-3-5-10-8/h7-8H,3-6H2,1-2H3
- InChI Key： WGIHYSKTNRQNHP-UHFFFAOYSA-N
- SMILES： S1CCCSC1CC(C)C
Computed Properties
- Exact Mass: 176.06900
- Monoisotopic Mass: 176.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 85.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Color/Form: Liquid
- Density: 0.999
- Boiling Point: 250.8°C at 760 mmHg
- Flash Point: 101.2°C
- Refractive Index: 1.5315
- PSA: 50.60000
- LogP: 3.22870
- Sensitiveness: Hygroscopic
- Solubility: Not determined
2-Isobutyl-1,3-dithiane Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
2-Isobutyl-1,3-dithiane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Isobutyl-1,3-dithiane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D769248-25g |
2-Isobutyl-1,3-dithiane |
69824-23-3 | 97% | 25g |
$245 | 2023-09-02 | |
| 1PlusChem | 1P003HXT-25g |
2-ISOBUTYL-1,3-DITHIANE |
69824-23-3 | 95% | 25g |
$194.00 | 2025-02-19 | |
| 1PlusChem | 1P003HXT-1g |
2-ISOBUTYL-1,3-DITHIANE |
69824-23-3 | 95% | 1g |
$33.00 | 2025-02-19 | |
| 1PlusChem | 1P003HXT-5g |
2-ISOBUTYL-1,3-DITHIANE |
69824-23-3 | 95% | 5g |
$64.00 | 2025-02-19 | |
| 1PlusChem | 1P003HXT-100g |
2-ISOBUTYL-1,3-DITHIANE |
69824-23-3 | 95% | 100g |
$601.00 | 2025-02-19 | |
| A2B Chem LLC | AB62417-1g |
2-Isobutyl-1,3-dithiane |
69824-23-3 | 95% | 1g |
$24.00 | 2024-04-19 | |
| A2B Chem LLC | AB62417-5g |
2-Isobutyl-1,3-dithiane |
69824-23-3 | 95% | 5g |
$56.00 | 2024-04-19 | |
| A2B Chem LLC | AB62417-25g |
2-Isobutyl-1,3-dithiane |
69824-23-3 | 95% | 25g |
$187.00 | 2024-04-19 | |
| A2B Chem LLC | AB62417-100g |
2-Isobutyl-1,3-dithiane |
69824-23-3 | 95% | 100g |
$565.00 | 2024-04-19 |
2-Isobutyl-1,3-dithiane Related Literature
-
Lydie Viau,Michael Knorr,Lena Knauer,Lukas Brieger,Carsten Strohmann Dalton Trans. 2022 51 7581
-
J. Redpath,F. J. Zeelen Chem. Soc. Rev. 1983 12 75
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